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Compound of Interest

Compound Name:
(2-Fluorobenzyl)(2-methoxy-1-

methylethyl)amine

CAS No.: 355817-00-4

Cat. No.: B1305746

Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Preamble: Defining the Scope of Available
Knowledge
This technical guide addresses the chemical entity registered under CAS Number 355817-00-

4. It is imperative to establish at the outset that publicly accessible scientific literature and

chemical databases predominantly characterize this compound as a chemical intermediate. As

such, information regarding its specific applications, biological activity, and established

experimental protocols is limited. This document serves to consolidate the available

physicochemical data and provide a foundational understanding of this molecule for

researchers who may encounter it in synthetic chemistry endeavors. The narrative will focus on

presenting the known properties with clarity and precision, acknowledging the current

knowledge gaps.
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The compound with CAS Number 355817-00-4 is systematically identified as an amine

derivative with the following nomenclature:

Systematic Name: (2-FLUORO-BENZYL)-(2-METHOXY-1-METHYL-ETHYL)-AMINE

Alternative Name: N-[(2-fluorophenyl)methyl]-1-methoxypropan-2-amine

This nomenclature precisely describes a secondary amine structure wherein the nitrogen atom

is bonded to a 2-fluorobenzyl group and a 1-methoxy-2-propyl group.

Physicochemical Properties
A summary of the key physicochemical properties for CAS 355817-00-4 is presented in the

table below. These parameters are crucial for understanding the compound's behavior in

various solvents and its potential for further chemical modifications.

Property Value Source

Molecular Formula C₁₁H₁₆FNO [1]

Molecular Weight 197.25 g/mol [1]

Appearance Liquid [1]

Density 1.029 g/cm³ [1]

Boiling Point 245.7 °C at 760 mmHg [1]

Flash Point 102.4 °C [1]

LogP 2.34110 [1]

PSA (Polar Surface Area) 21.26 Å² [1]

Expert Insight: The LogP value suggests a moderate lipophilicity, indicating that the compound

is likely to have good solubility in organic solvents and limited solubility in aqueous media. The

presence of both a hydrogen bond acceptor (oxygen and nitrogen) and a polar C-F bond

contributes to its overall polarity, as reflected in the PSA. These properties are typical for a

building block in organic synthesis, allowing for its use in a variety of reaction conditions.
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Structural Elucidation and Representation
The chemical structure of (2-FLUORO-BENZYL)-(2-METHOXY-1-METHYL-ETHYL)-AMINE is

depicted below. This visual representation is fundamental for understanding its reactivity and

steric hindrance.

Molecular structure of (2-FLUORO-BENZYL)-(2-METHOXY-1-METHYL-ETHYL)-AMINE.

Potential Role in Synthetic Chemistry
While direct applications of CAS 355817-00-4 are not extensively documented, its structure

suggests its utility as an intermediate in the synthesis of more complex molecules. The

secondary amine functionality provides a reactive site for various chemical transformations,

including but not limited to:

Amide bond formation: Reaction with carboxylic acids or their derivatives to form amides.

N-alkylation or N-arylation: Introduction of further substituents on the nitrogen atom.

Formation of heterocyclic systems: The amine can act as a nucleophile in cyclization

reactions to construct nitrogen-containing rings.

Logical Framework for Synthetic Utility:

CAS 355817-00-4

Potential Reactions
Resulting Structures

(2-FLUORO-BENZYL)-(2-METHOXY-1-METHYL-ETHYL)-AMINE Secondary Amine Moiety

Amidation

N-Alkylation/
N-Arylation

Heterocycle
Formation

Amides Diverse functionalities

Tertiary Amines Altered basicity & nucleophilicity

N-Heterocycles Biologically relevant scaffolds
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Potential synthetic pathways involving CAS 355817-00-4.

Handling, Storage, and Safety Considerations
As with any chemical reagent, proper handling and storage procedures are paramount to

ensure safety and maintain the integrity of the compound.

Storage: It is recommended to store this compound in a tightly sealed container in a cool,

dry, and well-ventilated area.[1]

Safety: Standard laboratory safety protocols should be followed, including the use of

personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. Work

should be conducted in a fume hood to avoid inhalation of any potential vapors. For detailed

safety information, it is crucial to consult the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion and Future Outlook
CAS Number 355817-00-4, or (2-FLUORO-BENZYL)-(2-METHOXY-1-METHYL-ETHYL)-

AMINE, is a chemical intermediate with well-defined physicochemical properties but limited

publicly available information on its specific uses and biological activities. Its structural features,

particularly the secondary amine, make it a potentially valuable building block in synthetic

organic chemistry for the creation of more complex molecules.

For researchers in drug discovery and development, this compound may be of interest as a

precursor for novel chemical entities. Further investigation into its synthetic accessibility and

reactivity would be necessary to fully elucidate its potential. As new synthetic methodologies

and drug discovery campaigns are initiated, the role and importance of such intermediates may

become more apparent. It is the hope of the author that this technical guide provides a solid

foundation of the known characteristics of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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